Cas no 2229233-68-3 (3-methoxy-3-2-(propan-2-yloxy)ethylazetidine)

• Product Name: 3-methoxy-3-2-(propan-2-yloxy)ethylazetidine
• CAS No: 2229233-68-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6103089
• PubChem ID: 165866934
• Update Time: 2025-06-08

3-methoxy-3-2-(propan-2-yloxy)ethylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-2-(propan-2-yloxy)ethylazetidine
• 2229233-68-3
• 3-methoxy-3-[2-(propan-2-yloxy)ethyl]azetidine
• EN300-1770296

• Inchi： 1S/C9H19NO2/c1-8(2)12-5-4-9(11-3)6-10-7-9/h8,10H,4-7H2,1-3H3
• InChI Key： IQPUCUQHIWKXJN-UHFFFAOYSA-N
• SMILES： O(C)C1(CCOC(C)C)CNC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-methoxy-3-2-(propan-2-yloxy)ethylazetidine

Exploring the Unique Properties and Applications of 3-Methoxy-3-[2-(Propan-2-yloxy)ethyl]azetidine (CAS No. 2229233-68-3)

In the ever-evolving landscape of chemical research, 3-methoxy-3-[2-(propan-2-yloxy)ethyl]azetidine (CAS No. 2229233-68-3) has emerged as a compound of significant interest. This structurally unique molecule, featuring an azetidine core with methoxy and isopropoxyethyl substituents, offers a versatile platform for pharmaceutical and material science applications. Researchers are increasingly drawn to its potential as a bioactive scaffold, particularly in the development of novel drug candidates targeting neurological disorders and inflammatory conditions.

The compound's molecular architecture combines the constrained geometry of a four-membered azetidine ring with flexible ether-containing side chains. This hybrid structure contributes to its enhanced bioavailability compared to similar compounds with larger ring systems. Recent studies suggest that the 3-methoxy substitution pattern may influence receptor binding affinity, while the propan-2-yloxyethyl moiety improves solubility characteristics – a crucial factor in drug design that addresses one of the most common challenges in medicinal chemistry.

From a synthetic chemistry perspective, 2229233-68-3 presents intriguing opportunities for structure-activity relationship (SAR) studies. The azetidine nitrogen can serve as a handle for further derivatization, allowing medicinal chemists to explore diverse pharmacological profiles. Current literature indicates growing interest in this compound as a potential precursor for CNS-active molecules, with particular attention to its possible role in modulating neurotransmitter systems.

Material scientists have also begun investigating applications of 3-methoxy-3-[2-(propan-2-yloxy)ethyl]azetidine in polymer chemistry. The compound's dual functionality makes it suitable as a monomer for specialty polymers with tunable properties. Its potential to contribute to biodegradable materials aligns with current sustainability trends in material development, addressing the increasing demand for eco-friendly alternatives in industrial applications.

Analytical characterization of CAS 2229233-68-3 reveals interesting physicochemical properties. The compound demonstrates good stability under standard storage conditions while maintaining sufficient reactivity for further chemical transformations. Advanced spectroscopic techniques, including 2D NMR and high-resolution mass spectrometry, have been employed to fully elucidate its structure and confirm the regiochemistry of substitution on the azetidine ring.

In the context of current research trends, this compound intersects with several hot topics in chemical biology. Its structural features make it relevant to studies of molecular recognition and conformational restriction strategies in drug design. Furthermore, the presence of both ether and tertiary amine functionalities positions it as an interesting case study for hydrogen bonding interactions in biological systems.

The synthesis of 3-methoxy-3-[2-(propan-2-yloxy)ethyl]azetidine typically involves multi-step procedures that highlight modern synthetic methodology. Recent improvements in the preparation route have focused on increasing yield and purity while reducing environmental impact through green chemistry principles. These advancements make the compound more accessible for research purposes while addressing the pharmaceutical industry's growing emphasis on sustainable production methods.

From a commercial perspective, the availability of 2229233-68-3 from specialty chemical suppliers has increased in recent years, reflecting growing demand from both academic and industrial researchers. The compound is typically offered with comprehensive analytical data packages, including HPLC purity certificates and full spectral characterization, ensuring reliability for research applications.

Looking forward, the unique properties of 3-methoxy-3-[2-(propan-2-yloxy)ethyl]azetidine suggest it will continue to attract research attention. Its potential applications span from medicinal chemistry to material science, with particular promise in areas requiring molecules that combine structural rigidity with functional group diversity. As research progresses, we anticipate new discoveries that will further elucidate this compound's full potential in scientific and industrial applications.